Cas no 352655-19-7 (1-Butanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-, (2R)-)

• Product Name: 1-Butanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-, (2R)-
• CAS No: 352655-19-7
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 1469547
• PubChem ID: 12994895
• Update Time: 2025-04-20

1-Butanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[(2-hydroxyethyl)(phenylmethyl)amino]-, (2R)-
• (2R)-2-[benzyl(2-hydroxyethyl)amino]butan-1-ol
• r-(-)-N-benzyl-4-hydroxymethyl-3-azahexane-1-ol
• 352655-19-7
• DTXSID50514561

• Inchi： 1S/C13H21NO2/c1-2-13(11-16)14(8-9-15)10-12-6-4-3-5-7-12/h3-7,13,15-16H,2,8-11H2,1H3/t13-/m1/s1
• InChI Key： ADJNNTZBSPNDPP-CYBMUJFWSA-N
• SMILES： OC[C@@H](CC)N(CCO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7